Cas no 2229433-02-5 (methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate
• CAS No: 2229433-02-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6219747
• PubChem ID: 165614025
• Update Time: 2025-06-11

methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate
• EN300-1756356
• 2229433-02-5

• Inchi： 1S/C9H13NO3S/c1-13-9(12)8-7(2-3-14-8)6(4-10)5-11/h2-3,6,11H,4-5,10H2,1H3
• InChI Key： CYUUZZMNOXOZDS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(CO)CN

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate

Methyl 3-(1-Amino-3-Hydroxypropan-2-yl)Thiophene-2-Carboxylate (CAS No. 2229433-02-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate (CAS No. 2229433-02-5) has emerged as a compound of significant interest. This thiophene derivative, characterized by its unique amino-hydroxypropyl side chain, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure, combining a thiophene ring with ester and amino-alcohol functionalities, makes it a versatile intermediate for synthesizing bioactive molecules.

The compound's CAS number 2229433-02-5 is a critical identifier for researchers seeking precise chemical data. Recent trends in scientific literature highlight its role in the development of small-molecule inhibitors and bioconjugates, aligning with the growing demand for targeted therapies. As the pharmaceutical industry shifts toward personalized medicine, derivatives of methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate are being explored for their ability to modulate protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

One of the most searched questions in AI-driven platforms like SciFinder and Reaxys revolves around the synthetic pathways for this compound. Researchers are particularly interested in optimizing its production via green chemistry principles, reducing waste and energy consumption. The ester group in methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate allows for further functionalization, making it a valuable building block for peptide mimetics and enzyme substrates. This adaptability has spurred investigations into its use in proteomics and high-throughput screening assays.

From a commercial perspective, the compound's stability and solubility profile are frequently discussed in patent filings. Its compatibility with aqueous and organic solvents enhances its utility in formulation development, a key concern for drug delivery systems. Additionally, the amino-hydroxypropyl moiety offers hydrogen-bonding capabilities, which are crucial for improving bioavailability—a recurring theme in modern pharmacodynamics.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, methyl 3-(1-amino-3-hydroxypropan-2-yl)thiophene-2-carboxylate is not classified as a hazardous material, aligning with the global push for sustainable chemistry. This aspect is particularly relevant to industries aiming for REACH compliance or seeking alternatives to volatile organic compounds (VOCs).

In summary, CAS No. 2229433-02-5 represents a multifaceted tool for researchers. Its structural features and synthetic flexibility position it at the intersection of medicinal chemistry, biomaterials, and catalysis. As scientific inquiries continue to evolve, this compound is poised to remain a focal point for innovation in life sciences and beyond.